Cas no 2154187-78-5 (2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol)
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol
- 2154187-78-5
- EN300-1625665
-
- Inchi: 1S/C10H16N2O/c1-2-7-12-9(5-6-11-12)8-3-4-10(8)13/h5-6,8,10,13H,2-4,7H2,1H3
- InChI Key: JXMRWTVHBLIGLI-UHFFFAOYSA-N
- SMILES: OC1CCC1C1=CC=NN1CCC
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38Ų
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625665-0.05g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-0.1g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-0.25g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-0.5g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-1.0g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-2.5g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-5.0g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-10.0g |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1625665-50mg |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1625665-100mg |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol |
2154187-78-5 | 100mg |
$930.0 | 2023-09-22 |
2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol
Professional Introduction to Compound with CAS No. 2154187-78-5 and Product Name: 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol
Compound with the CAS number 2154187-78-5 and the product name 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound consists of a cyclobutane ring substituted with a hydroxyl group at the 1-position and a 1-propyl-1H-pyrazole moiety at the 5-position, which contributes to its distinct chemical properties and biological activities.
The cyclobutane ring is a prominent feature in many pharmacologically active molecules, known for its ability to enhance metabolic stability and binding affinity to biological targets. In particular, the presence of the hydroxyl group at the 1-position of the cyclobutane ring in this compound introduces a polar moiety, which can influence its solubility and interactions with biological systems. The 1-propyl-1H-pyrazole substituent further contributes to the compound's complexity and functionality, providing a versatile scaffold for further chemical modifications and derivatization.
Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a pyrazole ring into the molecular structure of this compound not only enhances its pharmacological potential but also opens up new avenues for exploring its therapeutic applications. The 1-propyl group attached to the pyrazole ring adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule.
The synthesis of 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired molecular framework efficiently. The hydroxyl group in the compound's structure necessitates careful handling during synthesis to prevent unwanted side reactions that could compromise the integrity of the target molecule.
One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of a cyclobutane ring and a pyrazole moiety creates a unique pharmacophore that can interact with various biological targets. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. These findings are particularly intriguing given the growing interest in developing small-molecule inhibitors as therapeutic agents.
In addition to its pharmacological potential, 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol has shown promise in preclinical studies as a scaffold for further derivatization. By modifying specific functional groups within its structure, researchers can fine-tune its biological activities to target specific disease pathways more effectively. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.
The chemical properties of this compound also make it suitable for various analytical techniques used in drug development and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide critical data that ensure the compound's purity and consistency, which are essential for its intended applications.
Recent advancements in computational chemistry have further enhanced our understanding of how 2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol interacts with biological targets. Molecular docking studies have been conducted to predict how this compound binds to specific enzymes and receptors, providing valuable insights into its mechanism of action. These computational approaches complement experimental data obtained from wet laboratory studies, allowing researchers to design more targeted experiments with greater confidence.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying complex biological systems. For instance, it could be used as an intermediate in synthesizing more complex molecules or as a probe to investigate enzyme kinetics and receptor binding affinities.
In conclusion,2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural framework, characterized by a cyclobutane ring substituted with a hydroxyl group at the 1-position and a 1-propylpyrazole moiety at the 5-position, provides numerous opportunities for further exploration in drug discovery and medicinal chemistry. The combination of experimental synthesis techniques and computational studies has shed light on its potential applications as a lead molecule for developing novel therapeutics.
2154187-78-5 (2-(1-propyl-1H-pyrazol-5-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)